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Compound of Interest

Compound Name: Ammonium stearate

Cat. No.: B087221 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of ammonium stearate, focusing on its

core physicochemical properties, synthesis, and applications relevant to research and

pharmaceutical development.

Core Properties of Ammonium Stearate
Ammonium stearate is the ammonium salt of stearic acid, a long-chain saturated fatty acid. Its

amphiphilic nature, possessing a hydrophilic ammonium head and a hydrophobic stearate tail,

makes it a useful surfactant and emulsifying agent.[1] It is commonly used in the formulation of

cosmetics, and in industrial applications such as waterproofing cements.[2][3]

Physicochemical Data
The fundamental quantitative properties of ammonium stearate are summarized in the table

below. These values are essential for its application in formulation and chemical synthesis.
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Property Value CAS Registry Number

Molecular Formula C₁₈H₃₉NO₂ 1002-89-7[2]

Molecular Weight 301.51 g/mol [3] 1002-89-7

Appearance
White to yellow powder or

paste[4]
1002-89-7

Solubility
Soluble in hot water; slightly

soluble in ethanol[3]
1002-89-7

Experimental Protocols
Ammonium stearate's primary function in many formulations is as an emulsifier. The following

protocol details a common method for the preparation of an ammonium stearate emulsion, a

foundational technique for its use in various applications, including as a vehicle in topical

formulations.

Protocol: Preparation of an Ammonium Stearate
Emulsion
This protocol is adapted from a patented method for producing a stable ammonium stearate
emulsion.[5]

Objective: To prepare a stable oil-in-water emulsion using ammonium stearate as the primary

emulsifying agent.

Materials:

Stearic Acid (15-35% by weight)

20% Ammonia Water (6-14% by weight)

Sodium Lauryl Sulfate (1-3% by weight)

Deionized Water (to balance)

Reaction vessel with a mixer
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Emulsifying tank with a high-shear emulsifier

Procedure:

Preparation of the Aqueous Phase:

In the reaction vessel, combine the specified amounts of stearic acid, sodium lauryl

sulfate, and deionized water.

Adjust the temperature of the mixture to 10-25°C.

Begin stirring the mixture with the mixer until the components are evenly dispersed.

Formation of Ammonium Stearate:

Slowly add the 20% ammonia water to the stirred mixture in the reaction vessel.

Increase the mixing speed to a high setting.

Continue to stir until all the stearic acid has melted and reacted, forming a fluid

ammonium stearate liquid.

Emulsification:

Transfer the prepared ammonium stearate liquid into the emulsifying tank.

Homogenize the liquid at a high speed (e.g., 2900 rpm) using the high-shear emulsifier.

Continue emulsification until the liquid's color turns to a silver-white metallic luster and the

viscosity is ≤ 350cps.

Stabilization and Filtration:

Allow the emulsion to stand for 1-2 hours to stabilize.

Filter the emulsion to remove any large particles or agglomerates.

The resulting product is a stable ammonium stearate emulsion ready for use in

formulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical and Experimental Workflows
Due to its function as a surfactant and emulsifier, ammonium stearate is not typically involved

in complex biological signaling pathways. However, its synthesis and formulation processes

can be represented as logical workflows.

Workflow for Ammonium Stearate Emulsion Synthesis
The following diagram illustrates the key stages in the production of an ammonium stearate
emulsion, from the initial mixing of reagents to the final product.
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Phase 1: Reagent Preparation

Phase 2: Saponification

Phase 3: Emulsification & Finalization
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Caption: Workflow for the synthesis of an ammonium stearate emulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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